Cas no 1361784-06-6 (4-(Aminomethyl)-6-(difluoromethyl)-3-methylpyridine-2-acetic acid)

• Product Name: 4-(Aminomethyl)-6-(difluoromethyl)-3-methylpyridine-2-acetic acid
• CAS No: 1361784-06-6
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 4932859
• Update Time: 2025-05-21

4-(Aminomethyl)-6-(difluoromethyl)-3-methylpyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-6-(difluoromethyl)-3-methylpyridine-2-acetic acid

• Inchi： 1S/C10H12F2N2O2/c1-5-6(4-13)2-8(10(11)12)14-7(5)3-9(15)16/h2,10H,3-4,13H2,1H3,(H,15,16)
• InChI Key： XJAGHDOGRCUSFW-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CN)=C(C)C(CC(=O)O)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• XLogP3: -2.1
• Topological Polar Surface Area: 76.2

Additional information on 4-(Aminomethyl)-6-(difluoromethyl)-3-methylpyridine-2-acetic acid

Chemical Profile of 4-(Aminomethyl)-6-(difluoromethyl)-3-methylpyridine-2-acetic Acid (CAS No. 1361784-06-6)

4-(Aminomethyl)-6-(difluoromethyl)-3-methylpyridine-2-acetic acid, identified by its CAS number 1361784-06-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine derivatives family, a class of molecules widely recognized for their diverse biological activities and utility in medicinal chemistry. The structural features of this molecule, particularly the presence of an amino methyl group, a difluoromethyl substituent, and a methylpyridine core, contribute to its unique chemical properties and potential applications in drug development.

The aminomethyl moiety at the 4-position introduces a nucleophilic site that can participate in various chemical reactions, including condensation, coupling, and functionalization processes. This feature makes the compound a valuable intermediate in synthesizing more complex molecules, such as peptidomimetics and heterocyclic scaffolds. The difluoromethyl group at the 6-position is another critical structural element. Difluorinated compounds are increasingly studied due to their enhanced metabolic stability, improved binding affinity to biological targets, and altered pharmacokinetic profiles. These properties have led to the exploration of difluoromethanes as key structural motifs in modern drug discovery.

The 3-methylpyridine-2-acetic acid backbone provides a rigid aromatic framework that can be further modified to achieve specific biological activities. Pyridine derivatives are well-documented for their roles as pharmacophores in numerous therapeutic areas, including central nervous system disorders, infectious diseases, and cancer. The carboxylic acid functionality at the 2-position offers additional reactivity, enabling the compound to be incorporated into various drug formulations or used as a precursor in synthetic pathways.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in developing next-generation therapeutics. Studies have demonstrated that the introduction of fluorine atoms can modulate electronic properties, lipophilicity, and metabolic resistance profiles of drug candidates. For instance, research has shown that difluoromethyl groups can enhance binding interactions with target proteins by increasing hydrophobicity and reducing conformational flexibility. This insight has been leveraged in designing novel inhibitors and agonists with improved pharmacological properties.

In the context of drug development, 4-(Aminomethyl)-6-(difluoromethyl)-3-methylpyridine-2-acetic acid has been explored as a building block for generating small-molecule probes and lead compounds. Its versatile structure allows for modifications at multiple positions, enabling chemists to fine-tune biological activity through rational design or high-throughput screening approaches. The compound’s potential utility extends to the synthesis of kinase inhibitors, G-protein coupled receptor modulators, and other therapeutic agents where pyridine-based scaffolds are prevalent.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic accessibility and scalability. Key synthetic strategies include nucleophilic substitution reactions to introduce the amino methyl group, protecting group chemistry to manage reactivity at different functional sites, and fluorination techniques to incorporate the difluoromethyl moiety. These synthetic methodologies align with contemporary trends in green chemistry and sustainable manufacturing practices.

Evaluation of 4-(Aminomethyl)-6-(difluoromethyl)-3-methylpyridine-2-acetic acid in preclinical studies has revealed promising characteristics that warrant further investigation. Initial pharmacokinetic assessments indicate favorable solubility and stability profiles under physiological conditions, which are essential for formulation development. Additionally, preliminary biological assays have suggested interactions with relevant targets that warrant deeper exploration through more comprehensive pharmacological studies.

The integration of computational chemistry and machine learning tools has further accelerated the discovery process for compounds like this one. Molecular modeling studies have been employed to predict binding affinities and optimize lead structures before experimental validation. These computational approaches not only reduce time-to-market but also provide insights into structure-activity relationships that guide subsequent modifications.

Future directions for research on 4-(Aminomethyl)-6-(difluoromethyl)-3-methylpyridine-2-acetic acid may include exploring its role in combinatorial therapies or as a component of drug cocktails designed to overcome resistance mechanisms. The compound’s dual functionality—combining an amine handle with a difluorinated aromatic core—makes it an attractive candidate for developing hybrid molecules with enhanced therapeutic efficacy.

In summary,4-(Aminomethyl)-6-(difluoromethyl)-3-methylpyridine-2-acetic acid (CAS No. 1361784-06-6) represents a significant advancement in pharmaceutical chemistry due to its structural complexity and potential biological applications. Its unique combination of functional groups positions it as a valuable intermediate for synthesizing novel therapeutics while offering opportunities for innovation through interdisciplinary collaboration between synthetic chemists and biologists.